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Compound of Interest

Compound Name: Erybraedin E

Cat. No.: B15185409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Erybraedin E is a naturally occurring prenylated pterocarpan, a class of isoflavonoids known

for their diverse biological activities. Isolated from the root bark of Erythrina eriotricha, this

compound has garnered interest for its potential therapeutic applications, particularly its

antibacterial properties. This technical guide provides a comprehensive overview of the

structural elucidation and characterization of Erybraedin E, including its spectroscopic data,

isolation protocols, and known biological activities.

Structural Elucidation
The determination of Erybraedin E's structure was accomplished through a combination of

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS).

Spectroscopic Data
The structural framework of Erybraedin E was established through detailed analysis of its ¹H

and ¹³C NMR spectra. While the complete experimental NMR data from the primary literature is

not readily available in public domains, the following table summarizes the key spectroscopic

information, including predicted mass spectrometry data.
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Parameter Value Method

Molecular Formula C₂₂H₂₀O₄
High-Resolution Mass

Spectrometry

Molecular Weight 348.39 g/mol Mass Spectrometry

¹H NMR Data not publicly available
¹H Nuclear Magnetic

Resonance

¹³C NMR Data not publicly available
¹³C Nuclear Magnetic

Resonance

Mass Spectrometry [M+H]⁺: 349.14345 m/z Predicted ESI-MS

[M+Na]⁺: 371.12539 m/z Predicted ESI-MS

[M-H]⁻: 347.12889 m/z Predicted ESI-MS

Experimental Protocols
Isolation of Erybraedin E
Erybraedin E was first isolated from the root bark of Erythrina eriotricha. The general

procedure involves the following steps:

Extraction: The dried and powdered root bark is extracted with methylene chloride (CH₂Cl₂).

Fractionation: The resulting crude extract is subjected to bioassay-guided fractionation. This

process involves separating the extract into different fractions using chromatographic

techniques.

Purification: The active fractions are further purified using techniques such as column

chromatography and preparative thin-layer chromatography to yield pure Erybraedin E.

Spectroscopic Analysis
The structural characterization of the isolated compound was performed using the following

spectroscopic methods:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and 2D NMR (such

as COSY and HMBC) experiments are conducted to determine the connectivity of protons

and carbons, providing the foundational evidence for the pterocarpan skeleton and the

placement of the prenyl group.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

molecular weight and elemental composition of the compound.

Biological Activity and Potential Signaling Pathway
Erybraedin E has demonstrated notable antibacterial activity, particularly against

Staphylococcus aureus, with a reported Minimum Inhibitory Concentration (MIC) of 22.1 mg/L.

[1]

While the specific molecular mechanism of action for Erybraedin E has not been fully

elucidated, research on structurally similar compounds from the Erythrina genus provides

valuable insights. For instance, the related compound Erybraedin A has been shown to inhibit

the Src kinase signaling pathway in non-small-cell lung cancer cells. Src is a non-receptor

tyrosine kinase that plays a crucial role in cell proliferation, survival, and adhesion.

Based on this evidence for a related molecule, a proposed signaling pathway for the potential

anticancer activity of Erybraedin E is presented below. It is important to note that this is a

hypothetical pathway based on the activity of a structurally similar compound and requires

experimental validation for Erybraedin E.
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Proposed Signaling Pathway for Erybraedin E's Potential Anticancer Activity.

Structural Elucidation Workflow
The logical flow for the structural elucidation of Erybraedin E is a systematic process that

begins with the natural source and culminates in the confirmed chemical structure.
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Workflow for the Structural Elucidation of Erybraedin E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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